Cas no 1932099-23-4 (tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate)

• Product Name: tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate
• CAS No: 1932099-23-4
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• CID: 6053394
• PubChem ID: 69676318
• Update Time: 2026-03-11

tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate
• (3R,4S)-N-Boc-3-fluoro-N-methylpiperidin-4-amine
• MFCD28975413
• SCHEMBL6128604
• PS-20571
• 1932099-23-4
• E73688
• 1376609-34-5
• rel-tert-Butyl ((3R,4S)-3-fluoropiperidin-4-yl)(methyl)carbamate
• tert-Butyl ((3R,4S)-3-fluoropiperidin-4-yl)(methyl)carbamate
• BFC60934
• Carbamic acid, N-[(3R,4S)-3-fluoro-4-piperidinyl]-N-methyl-, 1,1-dimethylethyl ester, rel-
• cis-(3-fluoro-piperidin-4-yl)methyl-carbamic acid tert-butyl ester
• (3R,4S)-4-(Boc-(methyl)amino)-3-fluoropiperidine
• tert-Butyl (cis-3-fluoropiperidin-4-yl)(methyl)carbamate

• Inchi： 1S/C11H21FN2O2/c1-11(2,3)16-10(15)14(4)9-5-6-13-7-8(9)12/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： VGCKWWMMIKCCKU-BDAKNGLRSA-N
• SMILES： C(OC(C)(C)C)(=O)N([C@H]1CCNC[C@H]1F)C

Computed Properties

• Exact Mass: 232.15870608g/mol
• Monoisotopic Mass: 232.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate

Professional Introduction to Compound with CAS No. 1932099-23-4 and Product Name: tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate

The compound with the CAS number 1932099-23-4 and the product name tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the modulation of neurological and cardiovascular pathways. The unique structural features of this molecule, including its fluorinated piperidine ring and carbamate functionality, contribute to its distinct pharmacological profile.

Recent research has highlighted the importance of fluorinated piperidine derivatives in the design of novel therapeutic agents. The presence of a fluorine atom at the 3-position of the piperidine ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for further medicinal chemistry exploration. The stereochemistry at the 3R and 4S positions further refines its interactions with biological targets, ensuring optimal pharmacological activity.

The tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate structure exhibits promising properties as a lead compound for drug discovery. Its carbamate moiety not only contributes to its solubility and bioavailability but also provides a site for further chemical modification. This flexibility allows researchers to fine-tune its pharmacokinetic and pharmacodynamic characteristics, making it a valuable asset in the development of new therapeutic strategies.

In the context of current pharmaceutical research, this compound has been investigated for its potential role in treating neurological disorders. Studies have demonstrated that fluorinated piperidine derivatives can interact with specific neurotransmitter receptors, leading to modulatory effects on neuronal signaling pathways. The tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate compound has shown particular promise in preclinical models, where it exhibited favorable effects on cognitive function and motor coordination.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of chiral auxiliaries and catalysts has enabled researchers to achieve the desired stereoisomeric purity, which is essential for optimal biological activity.

One of the key challenges in developing new drugs is achieving selectivity for target receptors while minimizing off-target effects. The unique structural features of tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate contribute to its high selectivity profile. The fluorine atom at the 3-position enhances binding affinity to specific receptors, while the carbamate group provides additional interactions that reinforce selectivity. This combination has led to promising results in early-stage clinical trials, where the compound demonstrated efficacy with a manageable side effect profile.

Future research directions include further optimization of this compound's structure to enhance its pharmacological properties. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify analogs with improved bioavailability, reduced toxicity, and enhanced therapeutic efficacy. The insights gained from studying tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate will undoubtedly contribute to the broader field of drug discovery and development.

The impact of this compound extends beyond its potential therapeutic applications. It serves as a valuable tool for understanding the structural requirements for effective drug design. By analyzing its interactions with biological targets, researchers can gain insights into molecular recognition mechanisms, which can be applied to other drug discovery efforts. This compound exemplifies how structural innovation can lead to significant advancements in pharmaceutical science.

In conclusion, tert-butyl N-[(3R,4S)-3-fluoropiperidin-4-yl]-N-methylcarbamate (CAS No. 1932099-23-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play a significant role in addressing unmet medical needs across various therapeutic areas.